N-[[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2,6-difluorobenzamide

• IUPAC Name: N-[[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C19H16F2N4O3S/c20-13-7-4-8-14(21)17(13)18(27)23-10-16-24-25-19(28-16)29-11-15(26)22-9-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,22,26)(H,23,27)
• InChI Key: VYTVRSPYMXKAGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C19H16F2N4O3S
• Molecular Weight: 418.4 g/mol
• CAS No.: 904271-17-6

Description

N-[[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C19H16F2N4O3S and its molecular weight is 418.42. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Potential

N-[[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2,6-difluorobenzamide is part of a class of compounds showing promising antituberculosis activity. A study by Karabanovich et al. (2016) found that related 1,3,4-oxadiazoles exhibited significant in vitro activity against Mycobacterium tuberculosis, including multidrug-resistant strains. These compounds demonstrated selective antimycobacterial effects without notable activity against other bacteria or fungi, along with low in vitro toxicities in mammalian cell lines.

Molecular Structure and Synthesis

The molecular structure and synthesis methods of compounds similar to this compound are also areas of research. Tsuge and Mataka (1971) explored the preparation of N-sulfinyl compounds, including reactions that yield products with similar structural motifs Tsuge & Mataka (1971).

Biological Activities and Applications

Studies like those conducted by Karanth et al. (2019) on 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, which share structural similarities, have shown significant biological activities. These include antioxidant and antibacterial properties, particularly against Staphylococcus aureus, highlighting their potential in antimicrobial applications.

Antimicrobial, Antioxidant, and Antitubercular Activities

Compounds with structures related to this compound have been synthesized and evaluated for various biological activities. Fathima et al. (2021) reported on a series of novel 1,3,4-oxadiazoles that exhibited antimicrobial, antioxidant, and antitubercular activities Fathima et al. (2021).

Enzyme Activity Modulation

Another area of application is the modulation of enzyme activities. For example, Tomi, Al-qaisi, and Al-Qaisi (2010) described the synthesis of a bis-1,3,4-oxadiazole compound that affected the activities of several transferase enzymes in serum Tomi, Al-qaisi, & Al-Qaisi (2010).